molecular formula C16H18BrNO2 B5739297 (4-bromo-3-methylphenyl)(2,5-dimethoxybenzyl)amine

(4-bromo-3-methylphenyl)(2,5-dimethoxybenzyl)amine

Cat. No. B5739297
M. Wt: 336.22 g/mol
InChI Key: GISXKAVWXKMUIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-bromo-3-methylphenyl)(2,5-dimethoxybenzyl)amine, also known as BOD, is a chemical compound that has gained attention in scientific research due to its potential as a psychoactive drug. BOD belongs to the class of phenethylamines, which are known to have a wide range of effects on the central nervous system. In recent years, BOD has been studied for its potential use in treating various mental health conditions, including depression and anxiety.

Mechanism of Action

The precise mechanism of action of (4-bromo-3-methylphenyl)(2,5-dimethoxybenzyl)amine is not yet fully understood, but it is believed to act on the serotonin and dopamine systems in the brain. (4-bromo-3-methylphenyl)(2,5-dimethoxybenzyl)amine has been shown to increase serotonin and dopamine release in the prefrontal cortex, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
(4-bromo-3-methylphenyl)(2,5-dimethoxybenzyl)amine has been shown to have a wide range of biochemical and physiological effects. In addition to increasing serotonin and dopamine release, (4-bromo-3-methylphenyl)(2,5-dimethoxybenzyl)amine has been found to increase levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons. (4-bromo-3-methylphenyl)(2,5-dimethoxybenzyl)amine has also been shown to increase the expression of genes involved in synaptic plasticity, which is the ability of neurons to change their connections in response to experience.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (4-bromo-3-methylphenyl)(2,5-dimethoxybenzyl)amine in lab experiments is its relatively low toxicity compared to other psychoactive compounds. Additionally, (4-bromo-3-methylphenyl)(2,5-dimethoxybenzyl)amine is relatively easy to synthesize and has a high purity when prepared using the method described by Nagai et al. However, one limitation of using (4-bromo-3-methylphenyl)(2,5-dimethoxybenzyl)amine in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for (4-bromo-3-methylphenyl)(2,5-dimethoxybenzyl)amine research. One area of interest is the development of new antidepressant and anxiolytic drugs based on the structure of (4-bromo-3-methylphenyl)(2,5-dimethoxybenzyl)amine. Additionally, further studies are needed to fully understand the mechanism of action of (4-bromo-3-methylphenyl)(2,5-dimethoxybenzyl)amine and its effects on the brain. Finally, research is needed to explore the potential therapeutic uses of (4-bromo-3-methylphenyl)(2,5-dimethoxybenzyl)amine in treating various mental health conditions, including depression, anxiety, and post-traumatic stress disorder.

Synthesis Methods

The synthesis of (4-bromo-3-methylphenyl)(2,5-dimethoxybenzyl)amine involves the reaction of (4-bromo-3-methylphenyl)acetonitrile with 2,5-dimethoxybenzylamine in the presence of a reducing agent. This method was first described in a 2011 paper by Nagai et al. and has since been used in various studies to produce (4-bromo-3-methylphenyl)(2,5-dimethoxybenzyl)amine for research purposes.

Scientific Research Applications

(4-bromo-3-methylphenyl)(2,5-dimethoxybenzyl)amine has been studied for its potential use in treating various mental health conditions, including depression and anxiety. In a 2015 study, (4-bromo-3-methylphenyl)(2,5-dimethoxybenzyl)amine was found to have antidepressant-like effects in mice, suggesting that it may be a promising candidate for the development of new antidepressant drugs. Additionally, (4-bromo-3-methylphenyl)(2,5-dimethoxybenzyl)amine has been shown to have anxiolytic effects in rats, indicating that it may also be useful in the treatment of anxiety disorders.

properties

IUPAC Name

4-bromo-N-[(2,5-dimethoxyphenyl)methyl]-3-methylaniline
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18BrNO2/c1-11-8-13(4-6-15(11)17)18-10-12-9-14(19-2)5-7-16(12)20-3/h4-9,18H,10H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GISXKAVWXKMUIT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)NCC2=C(C=CC(=C2)OC)OC)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18BrNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

336.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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